Cas no 68090-12-0 (1H-imidazol-2-yl(4-methoxyphenyl)-Methanone)

• Product Name: 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone
• CAS No: 68090-12-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD03076738
• CID: 1115933
• PubChem ID: 12429411
• Update Time: 2025-05-20

1H-imidazol-2-yl(4-methoxyphenyl)-Methanone Chemical and Physical Properties

Names and Identifiers

• 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone
• (1H-IMIDAZOL-2-YL)(4-METHOXYPHENYL)METHANONE
• 1H-imidazol-2-yl-(4-methoxyphenyl)methanone
• (1H-imidazol-2-yl)-(4-methoxy-phenyl)-methanone
• 2-(4-Methoxy-benzoyl)-imidazol
• CTK1J2567
• Methanone, 1H-imidazol-2-yl(4-methoxyphenyl)-
• RP04362
• 1H-imidazol-2-yl(4-methoxyphenyl)methanone
• AB86013
• DTXSID30497888
• 2-(4-methoxybenzoyl)-1H-imidazole
• AKOS022295698
• D79734
• MFCD03076738
• CS-0326659
• J-500179
• 68090-12-0

• MDL： MFCD03076738
• Inchi： 1S/C11H10N2O2/c1-15-9-4-2-8(3-5-9)10(14)11-12-6-7-13-11/h2-7H,1H3,(H,12,13)
• InChI Key： IPWHMBBCSHYDJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1=NC=CN1)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 1.64930

Additional information on 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone

1H-imidazol-2-yl(4-methoxyphenyl)-Methanone

1H-imidazol-2-yl(4-methoxyphenyl)-Methanone, also known by its CAS number 68090-12-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its imidazole ring and methoxyphenyl substituent, has garnered attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone consists of an imidazole ring, a heterocyclic aromatic compound with two nitrogen atoms, and a methoxyphenyl group attached via a methylene bridge. This combination of functional groups imparts the molecule with both aromatic stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements involving 68090-12-0 is its application in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been extensively studied in preclinical models, showing promising results in improving therapeutic efficacy while reducing side effects.

In addition to its pharmaceutical applications, 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone has found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its use in the development of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional gas adsorption capabilities and are being investigated for use in carbon capture technologies.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of 68090-12-0, revealing its potential as a component in organic electronics. The molecule's conjugated system allows for efficient charge transport, making it a candidate for use in organic photovoltaics and light-emitting diodes (OLEDs). Collaborative efforts between academic institutions and industry have accelerated research into these applications, with several prototypes already demonstrating improved performance metrics.

The synthesis of 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone typically involves a multi-step process that includes nucleophilic aromatic substitution and condensation reactions. Optimization of these steps has been a focus area for chemists aiming to improve yield and purity. Novel catalytic methods, including the use of transition metal catalysts, have been reported to significantly enhance reaction efficiency.

Environmental considerations have also come into play with recent studies assessing the biodegradability and ecological impact of 68090-12-0. Findings indicate that under specific conditions, the compound can undergo microbial degradation, reducing concerns about long-term environmental persistence. This information is crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, 1H-imidazol-2-yl(4-methoxyphenyl)-Methanone (CAS No 68090-12-0) stands at the intersection of cutting-edge research across multiple disciplines. Its diverse applications span from drug discovery to materials science, with ongoing advancements continually expanding its potential uses. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.